3-(Cyclohexyloxy)-4-iodophenol

• Molecular Formula: C12H15IO2
• Molecular Weight: 318.15 g/mol
• IUPAC Name: 3-cyclohexyloxy-4-iodophenol
• InChI: InChI=1S/C12H15IO2/c13-11-7-6-9(14)8-12(11)15-10-4-2-1-3-5-10/h6-8,10,14H,1-5H2
• InChI Key: IELRSYMLBHIXDB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=C(C=CC(=C2)O)I

Description

3-(Cyclohexyloxy)-4-iodophenol is a halogenated phenolic compound characterized by a cyclohexyloxy group at the 3-position and an iodine atom at the 4-position of the phenolic ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Cyclohexyloxy)-4-iodophenol typically involves the following steps:

Formation of the Cyclohexyloxy Group: This can be achieved through the Williamson Ether Synthesis, where a phenol reacts with cyclohexyl bromide in the presence of a base such as sodium hydride (NaH) or potassium hydride (KH) to form the cyclohexyloxy group.

Industrial Production Methods

Industrial production methods for 3-(Cyclohexyloxy)-4-iodophenol would likely involve large-scale adaptations of the above synthetic routes, with optimizations for yield, purity, and cost-effectiveness. This could include the use of continuous flow reactors and automated synthesis systems.

Chemical Reactions Analysis

Types of Reactions

3-(Cyclohexyloxy)-4-iodophenol can undergo various types of chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation and Reduction: The phenol group can undergo oxidation to form quinones or reduction to form hydroquinones.

Coupling Reactions: The compound can participate in coupling reactions such as Suzuki-Miyaura coupling, where the iodine atom is replaced by a different aryl or alkyl group.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as sodium azide (NaN3) or potassium thiocyanate (KSCN).

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) are used.

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are employed.

Coupling Reactions: Palladium catalysts and boronic acids are commonly used in Suzuki-Miyaura coupling reactions.

Major Products Formed

Substitution Reactions: Products include azides, thiocyanates, and other substituted phenols.

Oxidation and Reduction: Products include quinones and hydroquinones.

Coupling Reactions: Products include biaryl compounds and other coupled products.

Scientific Research Applications

3-(Cyclohexyloxy)-4-iodophenol has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a precursor for more complex molecules.

Biology: The compound can be used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(Cyclohexyloxy)-4-iodophenol depends on its specific application. In biochemical assays, it may interact with enzymes or receptors, altering their activity. The phenol group can form hydrogen bonds with biological targets, while the iodine atom can participate in halogen bonding, influencing molecular recognition and binding .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The following table compares 3-(Cyclohexyloxy)-4-iodophenol with key analogs based on molecular structure, substituents, and physicochemical properties:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents (Position)	Key Properties
3-(Cyclohexyloxy)-4-iodophenol	C₁₂H₁₅IO₂	330.15	Cyclohexyloxy (3), Iodo (4)	High lipophilicity due to cyclohexyl group; iodine enables radiolabeling
3-Iodo-4-methoxyphenol ()	C₇H₇IO₂	250.04	Methoxy (4), Iodo (3)	Lower molecular weight; methoxy enhances polarity
3-(Dimethylamino)-4-iodophenol ()	C₈H₁₀INO	263.08	Dimethylamino (3), Iodo (4)	Amino group increases solubility; basicity affects pharmacokinetics
4-(Cyclohexyloxy)benzoic acid ()	C₁₃H₁₆O₃	220.26	Cyclohexyloxy (4), Carboxylic acid (1)	Carboxylic acid enables salt formation; used as a topical anesthetic

Key Observations :

• Iodine Functionality: The iodine atom in the 4-position (shared with 3-Iodo-4-methoxyphenol and 3-(Dimethylamino)-4-iodophenol) suggests utility in radiopharmaceuticals or as a heavy atom for crystallography .

3-(Cyclohexyloxy)-4-iodophenol

For example:

• Iodination: Similar to the synthesis of 3-Iodo-4-methoxyphenol (), iodination of 3-(cyclohexyloxy)phenol using iodine monochloride (ICl) or electrophilic substitution.
• Protection/Deprotection: As seen in , benzyl or methyl groups might protect hydroxyl groups during synthesis, followed by deprotection (e.g., hydrogenolysis for benzyl ).

Comparison with Other Iodo-Phenols

• 3-Iodo-4-methoxyphenol (): Synthesized via direct iodination of 4-methoxyphenol. Methoxy acts as a directing group, favoring iodination at the 3-position .
• 3-(Dimethylamino)-4-iodophenol (): Likely synthesized via iodination of 3-(dimethylamino)phenol. The amino group’s electron-donating nature may influence regioselectivity .